![molecular formula C17H21N3O2S2 B4081506 N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide](/img/structure/B4081506.png)
N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide
Overview
Description
N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide, also known as AD 4-78, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the family of benzothiadiazole sulfonamides, which have been found to exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Mechanism of Action
The exact mechanism of action of N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 is not fully understood, but it is believed to involve the binding of the compound to specific targets in the body. In the case of Aβ plaques, N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 is thought to bind to the beta-sheet structure of the plaques and emit a fluorescent signal upon excitation.
Biochemical and Physiological Effects:
Studies have shown that N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 has low toxicity and does not exhibit any significant side effects in animal models. The compound has been found to be stable in biological fluids and can penetrate the blood-brain barrier, making it a promising candidate for in vivo imaging studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 in lab experiments is its high specificity for Aβ plaques, which allows for accurate detection and monitoring of Alzheimer's disease. However, the compound is relatively expensive and requires specialized equipment for fluorescence imaging, which may limit its widespread use in research labs.
Future Directions
There are several future directions for the research and development of N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78. One area of interest is the optimization of the synthesis method to improve yield and reduce costs. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in other areas of research, such as cancer imaging and drug delivery. Finally, the development of new analogs of N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 with improved properties and specificity is an ongoing area of research.
Scientific Research Applications
N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is its use as a fluorescent probe for the detection of amyloid beta (Aβ) plaques in the brain, which are a hallmark of Alzheimer's disease. N-1-adamantyl-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide 4-78 has been found to bind specifically to Aβ plaques and emit a strong fluorescent signal, making it a valuable tool for the diagnosis and monitoring of Alzheimer's disease.
properties
IUPAC Name |
N-(1-adamantyl)-5-methyl-2,1,3-benzothiadiazole-4-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2S2/c1-10-2-3-14-15(19-23-18-14)16(10)24(21,22)20-17-7-11-4-12(8-17)6-13(5-11)9-17/h2-3,11-13,20H,4-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJUMLWGMRVJPHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NSN=C2C=C1)S(=O)(=O)NC34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[1,2,5]thiadiazole-4-sulfonamide, 5-methyl-N-adamantan-1-yl |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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